Cas no 535-86-4 (3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one)
535-86-4 structure
Product Name:3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one
3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one
- 3-methyl-5-propan-2-ylcyclohex-2-en-1-one
- 5-Isopropyl-3-methyl-2-cyclohexen-1-one
- 2-Cyclohexen-1-one, 3-methyl-5-(1-methylethyl)-
- AC1L5C80
- AC1Q6CKE
- AGN-PC-00POV3
- Hexeton
- Hexetone
- Homocamfin
- m-Menth-6-en-5-one
- SureCN287771
- NSC 10129
- 5-isopropyl-3-methyl-cyclohex-2-en-1-one
- DTXSID501023858
- 1PTJ9TO8ZZ
- XHJJEWBMBSQVCJ-UHFFFAOYSA-N
- m-Menth-6-en-5-one, (+/-)-
- UNII-1PTJ9TO8ZZ
- 3-Methyl-5-propan-2-yl-cyclohex-2-en-1-one
- SCHEMBL287771
- Q27252728
- NSC-10129
- 535-86-4
- NSC10129
- 3-Methyl-5-isopropylcyclohex-2-en-1-one
- 28587-71-5
- CHEBI:134777
- DS-004916
- HOMOCAMFIN [MI]
-
- Inchi： 1S/C10H16O/c1-7(2)9-4-8(3)5-10(11)6-9/h5,7,9H,4,6H2,1-3H3
- InChI Key： XHJJEWBMBSQVCJ-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)CC(C1)C(C)C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.915
- Boiling Point: bp18 127-128°; bp16 124-126°; bp15 120-122°; bp11.5 113-116°; bp9 108-110°
- Flash Point: 90.9°C
- Refractive Index: 1.464
- PSA: 17.07
- LogP: 2.56780
3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
535-86-4 (3-methyl-5-(propan-2-yl)cyclohex-2-en-1-one) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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